Cas no 63732-59-2 ((5alpha,6beta)-6-methoxy-17-methyl-7,8-didehydro-4,5-epoxymorphinan-3-ol)

• Product name: (5alpha,6beta)-6-methoxy-17-methyl-7,8-didehydro-4,5-epoxymorphinan-3-ol
• CAS No: 63732-59-2
• MF: C₁₈H₂₁NO₃
• MW: 299.36424
• CID: 1657686
• PubChem ID: 5745704

(5alpha,6beta)-6-methoxy-17-methyl-7,8-didehydro-4,5-epoxymorphinan-3-ol Chemical and Physical Properties

Names and Identifiers

• (5alpha,6beta)-6-methoxy-17-methyl-7,8-didehydro-4,5-epoxymorphinan-3-ol
• 7,8-Didehydro-4,5α-epoxy-6β-methoxy-17-methylmorphinan-3-ol
• DTXSID30213166
• 63732-59-2
• Morphinan-3-ol, 7,8-didehydro-4,5-alpha-epoxy-6-beta-methoxy-17-methyl-
• alpha-Isomorphine alcoholic methyl ether
• 7,8-Didehydro-4,5alpha-epoxy-6beta-methoxy-17-methylmorphinan-3-ol
• DB-264021

• Inchi： InChI=1S/C18H21NO3/c1-19-8-7-18-11-4-6-14(21-2)17(18)22-16-13(20)5-3-10(15(16)18)9-12(11)19/h3-6,11-12,14,17,20H,7-9H2,1-2H3/t11-,12+,14+,17-,18-/m0/s1
• InChI Key： FNAHUZTWOVOCTL-XKTXQELYSA-N
• SMILES： CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(C=C4)OC

Computed Properties

• Exact Mass: 299.15223
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 41.93